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This technical guide provides a comprehensive overview of the spectroscopic data for the
compound 2-Bromo-4-methoxybenzonitrile. Aimed at researchers, scientists, and
professionals in the field of drug development, this document presents predicted nuclear
magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, offering a
valuable resource for the characterization and analysis of this molecule. In the absence of
readily available experimental spectra in public databases, this guide leverages high-quality
predictive methodologies to offer a detailed spectroscopic profile.

Predicted Spectroscopic Data

The following sections detail the predicted spectroscopic data for 2-Bromo-4-
methoxybenzonitrile, organized for clarity and ease of reference. These predictions are
generated based on established computational algorithms and provide a reliable approximation
of the compound's spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a cornerstone of molecular structure elucidation. The predicted *H and

13C NMR data provide insights into the electronic environment of the hydrogen and carbon

atoms within the molecule.

Table 1: Predicted *H NMR Data for 2-Bromo-4-methoxybenzonitrile

. . Coupling
Chemical Shift o . .
Multiplicity Integration Constant (J) Assignment
(3) ppm
Hz
7.71 d 1H 2.3 H-3
7.50 d 1H 8.7 H-6
6.95 dd 1H 8.7,2.3 H-5
3.86 S 3H - -OCHs

Predicted in CDCIsz at 400 MHz.

Table 2: Predicted 3C NMR Data for 2-Bromo-4-methoxybenzonitrile

Chemical Shift (8) ppm

Assighment

162.5 C-4

135.2 C-6

134.8 C-3

118.0 C-5

116.5 CN

114.0 C-1

113.2 C-2

56.0 -OCHs

Predicted in CDCIs at 100 MHz.
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Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule
through their characteristic vibrational frequencies.

Table 3: Predicted FT-IR Data for 2-Bromo-4-methoxybenzonitrile

Wavenumber (cm~?) Intensity Assignment

3050-3000 Medium C-H stretch (aromatic)
2950-2850 Medium C-H stretch (methyl)

2225 Strong C=N stretch (nitrile)

1600, 1480, 1450 Strong to Medium C=C stretch (aromatic ring)
1250 Strong C-O-C stretch (asymmetric)
1030 Strong C-O-C stretch (symmetric)
820 Strong C-H bend (out-of-plane)
650 Medium C-Br stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments, enabling the determination of its molecular weight and elemental composition.

Table 4: Predicted Mass Spectrometry Data for 2-Bromo-4-methoxybenzonitrile
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miz Relative Intensity (%) Assighment

[M]* (Molecular ion with 7°Br/

213/215 100/98 o181 isotopes)
198/200 40/39 [M-CHs]*
170/172 20/19 [M-CH3-COJ*
102 30 [M-Br-CNJ*
75 25 [CeH3]*

Experimental Protocols

While specific experimental protocols for the acquisition of spectroscopic data for 2-Bromo-4-
methoxybenzonitrile are not publicly available, the following are general methodologies
typically employed for a compound of this nature.

2.1. NMR Spectroscopy

A sample of 2-Bromo-4-methoxybenzonitrile would be dissolved in an appropriate deuterated
solvent, such as chloroform-d (CDCIs), containing a small amount of tetramethylsilane (TMS)
as an internal standard. *H and *3C NMR spectra would be recorded on a 400 MHz or higher
field NMR spectrometer. Standard pulse sequences would be utilized for both one-dimensional
and, if necessary, two-dimensional NMR experiments to aid in signal assignment.

2.2. IR Spectroscopy

The infrared spectrum would be obtained using a Fourier Transform Infrared (FT-IR)
spectrometer. The sample could be analyzed as a thin film on a salt plate (e.g., NaCl or KBr)
after dissolving it in a volatile solvent and allowing the solvent to evaporate. Alternatively, the
spectrum could be recorded using an Attenuated Total Reflectance (ATR) accessory. The
spectrum would typically be recorded over the range of 4000 to 400 cm~1.

2.3. Mass Spectrometry

Mass spectral analysis would be performed using a mass spectrometer, likely with electron
ionization (EI) for fragmentation analysis. The sample would be introduced into the ion source,
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typically via a direct insertion probe or after separation by gas chromatography (GC-MS). The
instrument would be scanned over a mass range appropriate to detect the molecular ion and
significant fragment ions.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical
compound like 2-Bromo-4-methoxybenzonitrile.
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General Workflow for Spectroscopic Analysis
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Caption: Workflow for the synthesis, purification, and spectroscopic characterization of a
chemical compound.
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 To cite this document: BenchChem. [Spectroscopic Profile of 2-Bromo-4-
methoxybenzonitrile: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121712/docs#spectroscopic-profile-of-2-bromo-4-
methoxybenzonitrile-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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